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Compound of Interest

Compound Name: Redta

CAS No.: 62201-26-7

Cat. No.: B1230212

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and drug development. The information provided is synthesized from available data on the

primary components of Redta and should not be considered a substitute for a formal Material

Safety Data Sheet (MSDS) for a specific commercial product. Always refer to the

manufacturer's safety data for any specific Redta solution.

Introduction
Redta is a solution commonly utilized in endodontic therapy, primarily composed of

ethylenediaminetetraacetic acid (EDTA) and a cationic surfactant, most frequently

cetyltrimethylammonium bromide (CTAB). This guide provides a comprehensive overview of

the known safety, handling, and toxicological data for the principal components of Redta to

inform its safe use in research and development settings. Due to the limited availability of

toxicological data for the specific mixture known as Redta, this guide infers the safety profile

from its constituents.
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Chemical and Physical Properties
The properties of a Redta solution will vary depending on the specific concentrations of its

components. The primary active ingredients are:

Ethylenediaminetetraacetic acid (EDTA): A chelating agent that binds divalent and trivalent

metal ions.[1][2]

Cetyltrimethylammonium bromide (CTAB): A quaternary ammonium surfactant with antiseptic

properties.[3]

Property EDTA
Cetyltrimethylammonium
Bromide (CTAB)

Molecular Formula C₁₀H₁₆N₂O₈ C₁₉H₄₂BrN

Molecular Weight 292.24 g/mol 364.45 g/mol [4]

Appearance
Colorless to white crystalline

solid[5]
White powder

Solubility Sparingly soluble in water
Soluble in water, alcohol, and

chloroform

Toxicological Data
The toxicological profile of Redta is inferred from the data available for its individual

components. The primary hazards are associated with the irritant and toxic properties of CTAB

and the chelating effects of EDTA.
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Toxicological Endpoint EDTA
Cetyltrimethylammonium
Bromide (CTAB)

Acute Oral Toxicity (LD50) 2.0 - 2.2 g/kg (rat)[6][7] 410 mg/kg (rat)[8][9]

Skin Corrosion/Irritation Causes skin irritation.[5] Causes skin irritation.[10][11]

Serious Eye Damage/Irritation
Causes serious eye irritation.

[12][13]

Causes serious eye damage.

[10][11][14]

Respiratory/Skin Sensitization
Not classified as a sensitizer.

[13]

Not classified as a sensitizer.

[15]

Germ Cell Mutagenicity

Weakly genotoxic in some

laboratory animal studies.[6]

[16]

Not classified as mutagenic.[8]

Carcinogenicity
Not classified as carcinogenic.

[16]

No components are identified

as probable, possible, or

confirmed human carcinogens

by IARC, ACGIH, NTP, or

OSHA.[9][10]

Reproductive Toxicity

Oral exposures have been

noted to cause reproductive

and developmental effects in

animals, likely due to zinc

deficiency.[6][17]

Not classified as a

reproductive toxicant.[15]

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.[5]

May cause respiratory

irritation.[11][14]

Specific Target Organ Toxicity

(Repeated Exposure)

May cause damage to organs

through prolonged or repeated

exposure.[13]

May cause damage to the

gastrointestinal tract through

prolonged or repeated

exposure if swallowed.[11]

Safety and Handling
Personal Protective Equipment (PPE)
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Eye Protection: Wear chemical safety goggles or a face shield.[11][14][18]

Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber).[14][18]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[5][18]

Respiratory Protection: Use in a well-ventilated area. If dusts or aerosols may be generated,

use a NIOSH-approved respirator.[5]

Handling and Storage
Handling: Avoid contact with skin and eyes. Do not breathe dust or aerosols. Wash hands

thoroughly after handling.[11][19]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[11][14][20]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove

contaminated clothing and wash before reuse. If irritation persists, seek medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[4]

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. If symptoms persist, seek medical

attention.[4]

Experimental Protocols
Representative Protocol for In Vitro Cytotoxicity Testing
(Dentin Barrier Test)
This protocol is a generalized representation for assessing the cytotoxicity of Redta on cell

cultures, simulating its use in dental applications.
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Preparation of Dentin Discs:

Human dentin discs of varying thicknesses (e.g., 0.5 mm and 1.0 mm) are prepared from

extracted, non-carious human teeth.

The discs are sterilized (e.g., with ethylene oxide or gamma radiation) and stored in a

sterile saline solution.

Cell Culture:

A suitable cell line (e.g., human dental pulp stem cells or L929 fibroblasts) is cultured to

confluence in appropriate media.[21]

Dentin Barrier Device Assembly:

The sterile dentin disc is placed in a two-chamber device, separating the upper chamber

(for the test material) from the lower chamber (containing the cultured cells).

Application of Redta:

A standardized volume of the Redta solution is applied to the upper surface of the dentin

disc. A negative control (e.g., sterile saline) and a positive control (e.g., a known cytotoxic

agent) are also tested in parallel.

Incubation:

The assembled devices are incubated for a clinically relevant time period (e.g., 1 hour to

24 hours) at 37°C in a humidified 5% CO₂ atmosphere.

Cytotoxicity Assessment:

After incubation, the cell viability in the lower chamber is assessed using a standard assay,

such as the MTT assay, which measures mitochondrial activity.

Cell morphology can also be observed and documented using microscopy.

Data Analysis:
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The viability of cells exposed to Redta is compared to the negative and positive controls.

The results are typically expressed as a percentage of the negative control.

Diagrams

Diagram 1: EDTA Mechanism of Action - Chelation
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Caption: Diagram 1: EDTA's chelation mechanism.

Diagram 2: CTAB Mechanism of Action - Cell Membrane Disruption
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Caption: Diagram 2: CTAB's disruption of cell membranes.
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Diagram 3: Experimental Workflow for In Vitro Cytotoxicity Testing
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Caption: Diagram 3: Workflow for cytotoxicity testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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